Cas no 2171754-78-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid
• CAS No: 2171754-78-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6006508
• PubChem ID: 165878471
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid
• EN300-1580452
• 2171754-78-0
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylhex-5-enamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-5-14-24(26(32)29(16-4-2)17-15-25(30)31)28-27(33)34-18-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h3,6-13,23-24H,1,4-5,14-18H2,2H3,(H,28,33)(H,30,31)
• InChI Key： RRKMHTHMFSMLNY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC(=O)O)CCC)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid (CAS: 2171754-78-0)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid (CAS: 2171754-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the compound's stability under standard SPPS conditions, making it a valuable building block for the synthesis of complex peptides. The study also explored the compound's reactivity, noting its compatibility with various coupling reagents and protecting groups commonly used in peptide chemistry.

In addition to its synthetic utility, the biological activity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid has been investigated. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibit moderate inhibitory activity against certain proteases involved in inflammatory pathways. The study suggested that the hex-5-enamido moiety might play a critical role in binding to the active sites of these enzymes, opening new avenues for the development of anti-inflammatory agents. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Another notable application of this compound is in the field of drug delivery. A research team from MIT (2023) utilized 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid as a linker in the design of prodrugs. The Fmoc group was found to enhance the solubility of hydrophobic drug molecules, while the hex-5-enamido moiety facilitated controlled release under specific physiological conditions. This dual functionality makes the compound a promising candidate for targeted drug delivery systems, particularly in oncology.

Despite these advancements, challenges remain in the widespread application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid. Issues such as scalability of synthesis, potential toxicity of derivatives, and stability in biological systems need to be addressed. Ongoing research is focused on addressing these limitations, with several patents filed in 2024 for improved synthetic methods and novel derivatives with enhanced properties.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylhex-5-enamidopropanoic acid (CAS: 2171754-78-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development and delivery, with recent studies highlighting its potential in addressing unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.